Cas no 33216-89-6 (2(1H)-Pyrazinone,5-ethyl-3,6-dimethyl-)
33216-89-6 structure
Product Name:2(1H)-Pyrazinone,5-ethyl-3,6-dimethyl-
CAS No:33216-89-6
MF:C8H12N2O
MW:152.193681716919
CID:294110
PubChem ID:15768472
Update Time:2025-04-19
2(1H)-Pyrazinone,5-ethyl-3,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Pyrazinone,5-ethyl-3,6-dimethyl-
- 5-ethyl-3,6-dimethyl-1H-pyrazin-2-one
- 3,6-Dimethyl-5-ethyl-2(1H)-pyrazinone
- Pyrazinol,5-ethyl-3,6-dimethyl- (8CI)
- RSYGJEQPLQQHBH-UHFFFAOYSA-N
- 33216-89-6
- DTXSID30578146
- 2(1H)-Pyrazinone,5-ethyl-3,6-dimethyl-(9CI)
- 5-Ethyl-3,6-dimethylpyrazin-2(1H)-one
-
- Inchi: 1S/C8H12N2O/c1-4-7-5(2)10-8(11)6(3)9-7/h4H2,1-3H3,(H,10,11)
- InChI Key: RSYGJEQPLQQHBH-UHFFFAOYSA-N
- SMILES: O=C1C(C)=NC(CC)=C(C)N1
Computed Properties
- Exact Mass: 152.09506
- Monoisotopic Mass: 152.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- PSA: 41.46
2(1H)-Pyrazinone,5-ethyl-3,6-dimethyl- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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